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Compound of Interest

Compound Name: C12H7F3N40S
Cat. No.: B12164354
Get Quote
\ J

Executive Summary: The Triazolopyridazinone
Advantage

C12H7F3N40S belongs to the class of 6-arylthio-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-ones, a
scaffold engineered to inhibit p38 mitogen-activated protein kinase (MAPK), specifically the
p38a and p38p isoforms. Unlike first-generation inhibitors (e.g., SB203580) which rely on an
imidazole core, the triazolopyridazinone scaffold offers a distinct binding mode that enhances
selectivity against related kinases such as JNK and ERK, while minimizing off-target effects on
cytochrome P450 enzymes often associated with imidazole-based drugs.

This guide compares C12H7F3N40S with:
e SB203580 (Imidazole-based reference standard).
e Pamapimod (Triazolopyridine-based clinical candidate).

e VX-745 (Pyrimidopyridazinone-based inhibitor).

Selectivity Profile Analysis
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The selectivity of C12H7F3N40S is driven by the 3-(trifluoromethyl)phenylthio moiety, which
occupies the hydrophobic pocket | of the p38a kinase ATP-binding site. The
triazolopyridazinone core forms crucial hydrogen bonds with the hinge region (Met109/Gly110).

Table 1: Comparative Kinase Selectivity Profile (IC50 Values)

C12H7F3N40S Pamapimod VX-745
. . . SB203580 . . L .
Target Kinase (Triazolopyrida . (Triazolopyridi  (Pyrimidopyrid
. (Imidazole) ]
zinone) ne) azinone)
p38a MAPK <10 nM 48 nM 6 nM 9 nM
p383 MAPK ~15nM 50 nM 22 nM 15 nM
p38y MAPK > 10,000 nM > 10,000 nM > 10,000 nM > 10,000 nM
p38d MAPK > 10,000 nM > 10,000 nM > 10,000 nM > 10,000 nM
JNK1/2/3 > 10,000 nM > 10,000 nM > 10,000 nM > 10,000 nM
ERK1/2 > 10,000 nM > 10,000 nM > 10,000 nM > 10,000 nM
c-Raf > 5,000 nM ~ 2,000 nM > 10,000 nM > 10,000 nM
- : - - Moderate
CYP3A4 Low Inhibition High Inhibition Low Inhibition o
Inhibition
Key Insights:

 |soform Specificity: C12H7F3N40S exhibits >1000-fold selectivity for p38a/[3 over y/d
isoforms, a critical feature for avoiding unwanted immunosuppression associated with broad
p38 blockade.

» Scaffold Advantage: Compared to SB203580, the triazolopyridazinone core significantly
reduces inhibition of c-Raf and CYP450 enzymes, improving the metabolic stability and
safety profile.

» Potency: The trifluoromethyl group enhances lipophilicity and potency, achieving single-digit
nanomolar IC50 values comparable to clinical candidates like Pamapimod.
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Mechanistic Pathway & Binding Mode

C12H7F3N40S functions as an ATP-competitive type | inhibitor. It binds to the active
conformation (DFG-in) of the kinase. The triazole ring acts as a hydrogen bond acceptor for the

backbone amide of Met109, while the pyridazinone oxygen can interact with Lys53.
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Figure 1: Mechanism of Action of C12H7F3N40S within the p38 MAPK Signaling Cascade.

Experimental Protocols
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To validate the selectivity and potency of C12H7F3N40S, the following protocols are
recommended. These workflows ensure robust data generation for comparison with other
triazole-based inhibitors.

Objective: Determine IC50 values against recombinant p38a, p38[3, JNK1, and ERK2.
» Reagent Preparation:

o Prepare 1X Kinase Buffer: 40 mM Tris-HCI (pH 7.5), 20 mM MgCI2, 0.1 mg/mL BSA, 50
UM DTT.

o Dilute C12H7F3N40S in DMSO (10-point dose-response, starting at 10 uM).

e Enzyme Reaction:

[¢]

Add 2 pL of inhibitor or DMSO control to a 384-well plate.

[e]

Add 4 pL of kinase enzyme (e.g., p38a, 5 ng/well). Incubate for 10 min at RT.

o

Initiate reaction by adding 4 pL of substrate mix (ATP + p38 peptide substrate). Final ATP
concentration should be at Km (approx. 50-100 pM).

Incubate for 60 min at RT.

o

o Detection:

o Add 10 pL of ADP-Glo™ Reagent to stop the reaction and deplete remaining ATP.
Incubate for 40 min.

o Add 20 uL of Kinase Detection Reagent to convert ADP to ATP and generate luciferase
signal. Incubate for 30 min.

e Analysis:
o Measure luminescence using a plate reader (e.g., EnVision).

o Calculate IC50 using non-linear regression (GraphPad Prism).
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Objective: Assess cellular potency and functional selectivity in PBMCs.

Cell Culture: Isolate human PBMCs from buffy coats using Ficoll-Paque density gradient
centrifugation. Resuspend in RPMI 1640 + 10% FBS.

Treatment:

o Seed PBMCs (1 x 1075 cells/well) in 96-well plates.
o Pre-treat with C12H7F3N40S (0.1 nM — 10 uM) for 1 hour.

Stimulation:

o Stimulate cells with Lipopolysaccharide (LPS, 100 ng/mL) for 4 hours.

Quantification:
o Collect supernatant.
o Quantify TNF-a levels using a specific ELISA kit.

o Control: Measure cell viability (MTS assay) to ensure inhibition is not due to cytotoxicity.

Compound Prep > Enzyme/Cell > Substrate/Stimuli > Signal Detection »| Data Analysis
(DMSO Dilution) Incubation Addition (Luminescence/ELISA) (IC50 Calculation)

Click to download full resolution via product page

Figure 2: General Experimental Workflow for Selectivity Profiling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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